Cas no 2006706-55-2 (ethyl 5-(2-fluoro-1-methylcyclopropyl)-1,2,4-oxadiazole-3-carboxylate)

• Product Name: ethyl 5-(2-fluoro-1-methylcyclopropyl)-1,2,4-oxadiazole-3-carboxylate
• CAS No: 2006706-55-2
• MF: C₉H₁₁FN₂O₃
• MW: 214.193645715714
• CID: 6122079
• PubChem ID: 165475015
• Update Time: 2025-10-29

ethyl 5-(2-fluoro-1-methylcyclopropyl)-1,2,4-oxadiazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 5-(2-fluoro-1-methylcyclopropyl)-1,2,4-oxadiazole-3-carboxylate
• 2006706-55-2
• EN300-1120167

• Inchi： 1S/C9H11FN2O3/c1-3-14-7(13)6-11-8(15-12-6)9(2)4-5(9)10/h5H,3-4H2,1-2H3
• InChI Key： OBIBTWLENRCSSG-UHFFFAOYSA-N
• SMILES： FC1CC1(C1=NC(C(=O)OCC)=NO1)C

Computed Properties

• Exact Mass: 214.07537038g/mol
• Monoisotopic Mass: 214.07537038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 65.2Ų

Additional information on ethyl 5-(2-fluoro-1-methylcyclopropyl)-1,2,4-oxadiazole-3-carboxylate

Introduction to Ethyl 5-(2-fluoro-1-methylcyclopropyl)-1,2,4-oxadiazole-3-carboxylate (CAS No. 2006706-55-2)

Ethyl 5-(2-fluoro-1-methylcyclopropyl)-1,2,4-oxadiazole-3-carboxylate, with the CAS number 2006706-55-2, is a significant compound in the field of pharmaceutical chemistry. This compound belongs to the class of oxadiazole derivatives, which have garnered considerable attention due to their diverse biological activities and potential applications in drug development. The structural features of this molecule, particularly the presence of a fluoro substituent and a methylcyclopropyl group, contribute to its unique chemical properties and make it a subject of interest for researchers exploring novel therapeutic agents.

The< strong>Ethyl 5-(2-fluoro-1-methylcyclopropyl)-1,2,4-oxadiazole-3-carboxylate molecule exhibits a complex arrangement of functional groups that enhance its pharmacological profile. The oxadiazole core is known for its stability and ability to interact with biological targets, making it a valuable scaffold in medicinal chemistry. The fluoro substitution at the 2-position introduces electronic and steric effects that can modulate the compound's reactivity and binding affinity. Additionally, the methylcyclopropyl group adds rigidity to the molecular structure, which can influence its interactions with biological receptors.

In recent years, there has been a growing interest in oxadiazole derivatives due to their potential as antimicrobial, anti-inflammatory, and anticancer agents. The< strong>Ethyl 5-(2-fluoro-1-methylcyclopropyl)-1,2,4-oxadiazole-3-carboxylate, with its unique structural features, has been studied for its pharmacological properties. Preliminary studies suggest that this compound may exhibit significant activity against various pathogens and could serve as a lead compound for further drug development.

The synthesis of< strong>Ethyl 5-(2-fluoro-1-methylcyclopropyl)-1,2,4-oxadiazole-3-carboxylate involves multiple steps that require precise control over reaction conditions. The introduction of the fluoro substituent and the methylcyclopropyl group necessitates specialized synthetic methodologies to ensure high yield and purity. Researchers have employed various techniques such as nucleophilic substitution reactions and cyclization processes to construct the desired molecular framework.

The pharmacological evaluation of< strong>Ethyl 5-(2-fluoro-1-methylcyclopropyl)-1,2,4-oxadiazole-3-carboxylate has revealed promising results in in vitro assays. Studies have shown that this compound can inhibit the growth of certain bacteria and fungi, suggesting its potential as an antimicrobial agent. Furthermore, its ability to interact with specific biological targets has been explored in detail. The< strong>fluoro substituent appears to play a crucial role in modulating these interactions, enhancing the compound's efficacy.

The structural features of< strong>Ethyl 5-(2-fluoro-1-methylcyclopropyl)-1,2,4-oxadiazole-3-carboxylate also make it an attractive candidate for further derivatization. By modifying other functional groups or introducing additional substituents, researchers can fine-tune its pharmacological properties to develop more effective therapeutic agents. The oxadiazole core provides a stable platform for such modifications, allowing for the exploration of diverse chemical space.

In conclusion,< strong>Ethyl 5-(2-fluoro-1-methylcyclopropyl)-1,2,4-oxadiazole-3-carboxylate, with the CAS number 2006706-55-2, is a promising compound in pharmaceutical chemistry. Its unique structural features and potential biological activities make it a valuable scaffold for drug development. Further research is warranted to fully explore its pharmacological properties and therapeutic potential.